Methyl 3-(4-bromobenzamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(4-bromobenzoyl)amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C17H12BrNO3S/c1-22-17(21)15-14(12-4-2-3-5-13(12)23-15)19-16(20)10-6-8-11(18)9-7-10/h2-9H,1H3,(H,19,20)
• InChI Key: SZSAZNNOXNWHGY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C17H12BrNO3S
• Molecular Weight: 390.3 g/mol

Description

“Methyl 3-(4-bromobenzamido)benzo[b]thiophene-2-carboxylate” is a chemical compound with the CAS Number: 355384-02-0 and a molecular weight of 340.2. It is also known by the IUPAC name "methyl 3-[(4-bromobenzoyl)amino]-2-thiophenecarboxylate".

Synthesis Analysis

The synthesis of thiophene derivatives, such as “Methyl 3-(4-bromobenzamido)benzo[b]thiophene-2-carboxylate”, often involves heterocyclization of various substrates. Specific methods for the synthesis of thiophene derivatives include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis.

Molecular Structure Analysis

The molecular structure of “Methyl 3-(4-bromobenzamido)benzo[b]thiophene-2-carboxylate” includes a thiophene ring, which is a five-membered ring made up of one sulfur atom. The compound also contains a bromobenzamido group and a carboxylate group.

Chemical Reactions Analysis

Thiophene-based compounds, like “Methyl 3-(4-bromobenzamido)benzo[b]thiophene-2-carboxylate”, can undergo a variety of chemical reactions. For instance, they can participate in condensation reactions with sulfur, α-methylene carbonyl compounds, and α-cyano esters to form aminothiophene derivatives.

Physical And Chemical Properties Analysis

“Methyl 3-(4-bromobenzamido)benzo[b]thiophene-2-carboxylate” is a solid at room temperature. Its InChI Code is "1S/C13H10BrNO3S/c1-18-13(17)11-10(6-7-19-11)15-12(16)8-2-4-9(14)5-3-8/h2-7H,1H3,(H,15,16)".

Scientific Research Applications

Anticancer Agents

. . .

Anti-Atherosclerotic Agents

. .

Metal Complexing Agents

. This property can be useful in various chemical reactions and processes.

Insecticides

. Their ability to bind to certain biological targets makes them effective in controlling pests.

Organic Semiconductors

. .

Corrosion Inhibitors

. They can protect metals from corrosion, extending the lifespan of industrial equipment and structures.

Safety and Hazards

The compound is classified with Hazard Codes H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Thiophene-based compounds, such as “Methyl 3-(4-bromobenzamido)benzo[b]thiophene-2-carboxylate”, have potential applications in medicinal chemistry due to their diverse biological effects. Future research could focus on further exploring these effects and developing new synthesis methods for thiophene derivatives.

Mechanism of Action

Target of Action

Thiophene derivatives, which this compound is a part of, have been shown to exhibit a variety of biological effects, suggesting they interact with multiple targets .

Mode of Action

The specific mode of action of Methyl 3-(4-bromobenzamido)benzo[b]thiophene-2-carboxylate is currently unknown. Thiophene derivatives have been shown to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . This suggests that these compounds may interact with their targets in a way that modulates these biological processes.

Result of Action

Given the pharmacological properties of thiophene derivatives, it can be inferred that this compound may have potential anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects .